(E)-2-(morpholine-4-carbonyl)-3-(5-(p-tolyl)furan-2-yl)acrylonitrile

• IUPAC Name: (E)-3-[5-(4-methylphenyl)furan-2-yl]-2-(morpholine-4-carbonyl)prop-2-enenitrile
• InChI: InChI=1S/C19H18N2O3/c1-14-2-4-15(5-3-14)18-7-6-17(24-18)12-16(13-20)19(22)21-8-10-23-11-9-21/h2-7,12H,8-11H2,1H3/b16-12+
• InChI Key: AVEASCCTZPJEJN-FOWTUZBSSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(O2)C=C(C#N)C(=O)N3CCOCC3
• Isomeric SMILES: CC1=CC=C(C=C1)C2=CC=C(O2)/C=C(\C#N)/C(=O)N3CCOCC3
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

(E)-2-(morpholine-4-carbonyl)-3-(5-(p-tolyl)furan-2-yl)acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. This compound is a derivative of acrylonitrile and is synthesized through a specific method. The purpose of

Scientific Research Applications

Antimicrobial Activity

• Research has shown the antimicrobial activities of compounds related to (E)-2-(morpholine-4-carbonyl)-3-(5-(p-tolyl)furan-2-yl)acrylonitrile, highlighting the potential of such compounds in the field of antimicrobial drug development. Specifically, compounds like 4-(5-aryl-2-furoyl)morpholines and 4-[(5-Aryl-2-furyl)carbonothioyl]morpholines have demonstrated high activity against C. neoformans ATCC 208821, a pathogenic yeast (Matiichuk et al., 2021).

Synthesis of Novel Compounds

• The compound has been involved in the synthesis of new chemical structures, such as 3-functionally substituted carbo[c]fused pyridin-2-ones(thiones) (Dyachenko & Vovk, 2013) and derivatives of 5-(1,2,3-thiadiazol-4-yl)furan-2-carboxylic and 3-[5-(1,2,3-thiadiazol-4-yl)fur-2-yl]acrylic acids (Kuticheva, Pevzner & Petrov, 2015).

Graft Copolymerization

• Graft copolymerization using a related novel monomer, 2-(furan-2-carbonyl) acrylonitrile, onto chitosan has been carried out, demonstrating its applicability in polymer science (Sagheer, Khalil & Ibrahim, 2013).

Antitumor Agents

• Research into 5-(1,3-Benzothiazol-2-yl)furan-2-carbaldehyde, a closely related compound, has shown its potential in the design of antitumor agents (Matiichuk, Horak, Chaban, Horishny, Tymoshuk & Matiychuk, 2020).

Photophysical Properties

• Novel biphenyl derivatives containing furan groups, such as (Z)-2-(4-Bromophenyl)-3-(furan-2-yl)acrylonitrile, have been synthesized to study their photophysical properties, which is crucial in the development of optoelectronic devices (Li, Liu, Li, Fang & Yu, 2010).

Cytotoxic Agents

• Development of focused compound libraries, with compounds like (E)-3-(4-chlorophenyl)-2-(1H-pyrrole-2-carbonyl)acrylonitrile and its analogs, has led to the identification of broad spectrum cytotoxic agents, showing promise in cancer treatment (Tarleton, Dyson, Gilbert, Sakoff & McCluskey, 2013).

Organic Solar Cells

• A derivative of this compound, 2-(4-Chlorophenyl)-3-{[5-(2-cyano-2-phenylethenyl)]furan-2-yl}acrylonitrile, has been synthesized and evaluated as an electron acceptor in organic solar cells, highlighting its potential in renewable energy technologies (Kazici et al., 2016).